Cas no 1141888-95-0 (1-(Pyridin-3-ylmethyl)pyrazole-4-boronic Acid)

1-(Pyridin-3-ylmethyl)pyrazole-4-boronic acid is a boronic acid derivative featuring a pyridinylmethyl-substituted pyrazole core. This compound serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heteroaryl structures with high selectivity. The presence of both pyridine and pyrazole moieties enhances its coordination properties, making it useful in metal-catalyzed transformations. Its boronic acid group facilitates efficient coupling under mild conditions, while the nitrogen-rich framework contributes to stability and solubility in organic and aqueous media. This reagent is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic scaffolds. Proper handling under inert conditions is recommended due to boronic acid sensitivity.

1-(Pyridin-3-ylmethyl)pyrazole-4-boronic Acid structure

1141888-95-0 structure

Product Name:1-(Pyridin-3-ylmethyl)pyrazole-4-boronic Acid

CAS No:1141888-95-0

MF:C₉H₁₀BN₃O₂

MW:203.005601406097

MDL:MFCD12913949

CID:856776

PubChem ID:46739824

Update Time:2025-05-28

1-(Pyridin-3-ylmethyl)pyrazole-4-boronic Acid Chemical and Physical Properties

Names and Identifiers

- (1-(Pyridin-3-ylmethyl)-1H-pyrazol-4-yl)boronic acid
- 1-(PYRIDIN-3-YLMETHYL)PYRAZOLE-4-BORONIC ACID
- A-5032
- ACMC-2099kn
- AG-L-20412
- AK-96261
- ANW-16677
- CTK4A8632
- KB-09636
- (1-(Pyridin-3-ylmethyl)-1H-pyrazol-4-yl)boronicacid
- [1-(pyridin-3-ylmethyl)pyrazol-4-yl]boronic acid
- DTXSID90675403
- CS-0175230
- AKOS015854384
- DB-345419
- 1141888-95-0
- {1-[(Pyridin-3-yl)methyl]-1H-pyrazol-4-yl}boronic acid
- BS-19252
- 1-(Pyridin-3-ylmethyl)-1H-pyrazol-4-ylboronic acid, AldrichCPR
- MFCD12913949
- Boronic acid, B-[1-(3-pyridinylmethyl)-1H-pyrazol-4-yl]-
- 1-(Pyridin-3-ylmethyl)pyrazole-4-boronic Acid
- MDL： MFCD12913949
- Inchi： 1S/C9H10BN3O2/c14-10(15)9-5-12-13(7-9)6-8-2-1-3-11-4-8/h1-5,7,14-15H,6H2
- InChI Key： ALCBGBRWURGODI-UHFFFAOYSA-N
- SMILES： OB(C1C=NN(C=1)CC1C=NC=CC=1)O

Computed Properties

Exact Mass: 203.0866067g/mol
Monoisotopic Mass: 203.0866067g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71.2Å²

1-(Pyridin-3-ylmethyl)pyrazole-4-boronic Acid Security Information

Hazard Category Code： 41
Safety Instruction： 26-39
Hazardous Material Identification：

1-(Pyridin-3-ylmethyl)pyrazole-4-boronic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM133752-1g	(1-(Pyridin-3-ylmethyl)-1H-pyrazol-4-yl)boronic acid	1141888-95-0	95%	1g	$564	2021-08-05
Alichem	A029190781-1g	(1-(Pyridin-3-ylmethyl)-1H-pyrazol-4-yl)boronic acid	1141888-95-0	95%	1g	$400.00	2023-09-04
TRC	P999580-10mg	1-(Pyridin-3-ylmethyl)pyrazole-4-boronic Acid	1141888-95-0		10mg	$ 50.00	2022-06-03
TRC	P999580-50mg	1-(Pyridin-3-ylmethyl)pyrazole-4-boronic Acid	1141888-95-0		50mg	$ 185.00	2022-06-03
TRC	P999580-100mg	1-(Pyridin-3-ylmethyl)pyrazole-4-boronic Acid	1141888-95-0		100mg	$ 275.00	2022-06-03
abcr	AB271876-250 mg	1-(Pyridin-3-ylmethyl)pyrazole-4-boronic acid, 95%; .	1141888-95-0	95%	250mg	€552.00	2023-04-26
Chemenu	CM133752-1g	(1-(Pyridin-3-ylmethyl)-1H-pyrazol-4-yl)boronic acid	1141888-95-0	95%	1g	$***	2023-04-03
abcr	AB271876-1 g	1-(Pyridin-3-ylmethyl)pyrazole-4-boronic acid, 95%; .	1141888-95-0	95%	1g	€1359.50	2023-04-26
Matrix Scientific	092764-250mg	(1-(Pyridin-3-ylmethyl)-1H-pyrazol-4-yl)boronic acid, 95+%	1141888-95-0	95+%	250mg	$470.00	2023-09-08
Matrix Scientific	092764-1g	(1-(Pyridin-3-ylmethyl)-1H-pyrazol-4-yl)boronic acid, 95+%	1141888-95-0	95+%	1g	$1042.00	2023-09-08

1-(Pyridin-3-ylmethyl)pyrazole-4-boronic Acid Related Literature

1. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170

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